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Compound of Interest

Compound Name: N-benzyl-3-methylaniline

CAS No.: 5405-17-4

Cat. No.: B1595716

Get Quote

Executive Summary
N-Benzyl-3-methylaniline (CAS: 5405-17-4) is a secondary aromatic amine serving as a

critical intermediate in the synthesis of triphenylmethane dyes and nitrogen-containing

pharmaceutical heterocycles.[1][2][3] Characterized by its lipophilic benzyl moiety and meta-

substituted methyl group, it functions as a versatile nucleophile in organic synthesis.[2] This

guide provides a comprehensive technical profile, including validated synthesis protocols,

physicochemical data, and safety standards for research and industrial applications.[2]

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9][10]
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Identifier Value

CAS Number 5405-17-4

IUPAC Name N-Benzyl-3-methylaniline

Synonyms
N-Benzyl-m-toluidine; N-(3-

Methylphenyl)benzenemethanamine

Molecular Formula C₁₄H₁₅N

Molecular Weight 197.28 g/mol

SMILES Cc1cccc(Nc2ccccc2)c1

Physical Properties
The following data represents standard grade material (purity >98%).

Property Value Condition/Note

Physical State Liquid Viscous; Yellow to light brown

Boiling Point 315–317 °C @ 760 mmHg

Boiling Point (Reduced) 153–157 °C @ 4 mmHg

Density 1.008 g/cm³ @ 20 °C (Approximate)

Refractive Index 1.5845 Standard optical reference

Solubility Insoluble Water

Solubility Soluble
Ether, Chloroform, Ethanol,

Benzene

Synthesis & Manufacturing Methodologies
The most authoritative and high-yield synthesis method for N-benzyl-3-methylaniline is

Reductive Amination.[1][2] This pathway avoids the formation of quaternary ammonium salts

often seen in direct alkylation with benzyl halides.[1][2]
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Reaction Mechanism
The reaction proceeds via the condensation of m-toluidine and benzaldehyde to form a Schiff

base (imine) intermediate, which is subsequently reduced to the secondary amine.[2]
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- H2O
Condensation

Benzaldehyde
(C7H6O)

N-Benzyl-3-methylaniline
(C14H15N)

+ H2 / Cat.
Reduction

Click to download full resolution via product page

Figure 1: Reductive amination pathway for the synthesis of N-benzyl-3-methylaniline.

Validated Experimental Protocol
Source: Adapted from Organic Syntheses, Coll. Vol. 3, p. 827 [1].[2]

Reagents:

Benzaldehyde (1.0 mol, 106 g)[2][4]

m-Toluidine (1.0 mol, 107 g)[1][2]

Raney Nickel Catalyst (8–10 g)[1][2]

Solvent: Ethanol (95%) or Diethyl Ether (200 mL)

Step-by-Step Workflow:

Condensation: In a reaction flask, mix benzaldehyde and m-toluidine. The reaction is

exothermic; allow temperature to rise to ~60°C naturally.[1][2]

Dilution: Cool the mixture to <35°C and dilute with 200 mL of solvent (Ether or Ethanol).

Hydrogenation: Transfer the solution to a high-pressure hydrogenation vessel (autoclave).

Add Raney Nickel catalyst.[1][2]
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Reduction: Pressurize with Hydrogen (

) to ~1000 psi (approx. 69 bar). Shake/stir continuously at room temperature until hydrogen
uptake ceases (approx. 15–30 mins).

Purification:

Vent hydrogen and filter the mixture to remove the Raney Nickel catalyst (Caution:

Pyrophoric).[1][2]

Remove solvent via rotary evaporation.[1][2]

Distillation: Distill the residual oil under reduced pressure.

Collection Fraction: 153–157°C at 4 mmHg.[1][2]

Expected Yield: 89–94% (175–185 g).[1][2]

Analytical Characterization (Quality Control)
To validate the identity of synthesized N-benzyl-3-methylaniline, compare spectral data

against the following predicted parameters based on structural isomers [2, 3].

Proton NMR ( H-NMR)
Solvent: CDCl₃, Reference: TMS (0.00 ppm)

Moiety
Shift (

, ppm)
Multiplicity Integration Assignment

Aromatic 6.50 – 7.40 Multiplet 9H
Benzyl & Tolyl

ring protons

Benzyl 4.30 – 4.35 Singlet 2H

Amine 3.90 – 4.10 Broad Singlet 1H

Methyl 2.25 – 2.30 Singlet 3H (meta)
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Mass Spectrometry (GC-MS)[1][2][5][6]
Molecular Ion (

): m/z 197[1][2][5][6]

Base Peak: m/z 91 (Tropylium ion, characteristic of benzyl fragment).[2]

Fragment: m/z 106 (N-methylaniline fragment loss).[1][2]

Applications in Drug Development & Synthesis[1][2]
Pharmaceutical Intermediates
N-Benzyl-3-methylaniline serves as a "masked" aniline.[1][2] The benzyl group acts as a

lipophilic protecting group that can be removed via hydrogenolysis (Pd/C, H₂) to restore the

primary amine after downstream modifications to the tolyl ring.[2] It is used in the synthesis of:

Tetrahydroquinolines: Via cyclization reactions, serving as precursors for NMDA receptor

antagonists and antibiotics [4].[2]

Nitrogen Heterocycles: Used as a building block for constructing complex N-aryl scaffolds in

medicinal chemistry.[1][2]

Dye Manufacturing
The compound is a key intermediate in the production of Triphenylmethane Dyes.[1][2] The

secondary amine structure allows for condensation with benzaldehydes or benzophenones to

form leuco bases, which are subsequently oxidized to vibrant dyes used in textiles and

biological staining.[2]

Safety & Handling (GHS Standards)
Signal Word:DANGER
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Hazard Code Description Precaution

H302 Harmful if swallowed.[1][2]
Do not eat, drink, or smoke

when using.[2]

H314
Causes severe skin burns and

eye damage.[2]

Wear chemical-resistant

gloves/goggles.[1][2]

H335
May cause respiratory

irritation.[2]

Use only in a chemical fume

hood.[2]

Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent

oxidation (darkening of color).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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